Cas no 352431-36-8 (Heptanoic-5,5,6,6-d4 Acid)

• Product Name: Heptanoic-5,5,6,6-d4 Acid
• CAS No: 352431-36-8
• MF: C₇H₁₄O₂
• MW: 134.209509372711
• MDL: MFCD01074316
• CID: 305062
• PubChem ID: 90472188
• Update Time: 2025-10-16

Heptanoic-5,5,6,6-d4 Acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic-5,5,6,6-d₄ acid (9CI)
• (5,5,6,6-2H4)Heptanoic acid
• heptanoic-5,5,6,6-d4 acid
• 352431-36-8
• D99345
• Heptanoic-5,5,6,6-d4 Acid

• MDL： MFCD01074316
• Inchi： 1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)/i2D2,3D2
• InChI Key： MNWFXJYAOYHMED-RRVWJQJTSA-N
• SMILES： OC(CCCC([2H])([2H])C([2H])([2H])C)=O

Computed Properties

• Exact Mass: 134.124486669g/mol
• Monoisotopic Mass: 134.124486669g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Heptanoic-5,5,6,6-d4 Acid

Heptanoic-5,5,6,6-d4 Acid: A Deuterated Compound for Advanced Research Applications

Heptanoic-5,5,6,6-d4 Acid, with the CAS No. 352431-36-8, represents a specialized deuterated compound that has garnered significant attention in the fields of drug development, metabolic research, and biomarker analysis. This compound is a deuterated version of heptanoic acid, where four hydrogen atoms are replaced by deuterium atoms (D) at specific positions (5,5,6,6) along the carbon chain. The unique structural modifications of Heptanoic-5,5,6,6-d4 Acid enable it to serve as a valuable tool for studying molecular dynamics, metabolic pathways, and pharmacological mechanisms in preclinical and clinical settings.

Recent advancements in isotope labeling have highlighted the importance of deuterated compounds in enhancing the accuracy of analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. For instance, a 2023 study published in Journal of Pharmaceutical Sciences demonstrated that Heptanoic-5,5,6,6-d4 Acid can act as a metabolic tracer to track the fate of lipid metabolites in cellular systems, providing insights into the role of lipid metabolism in diseases such as metabolic syndrome and neurodegenerative disorders. This application underscores the compound’s potential in biomedical research and its relevance to understanding complex biological processes.

The chemical structure of Heptanoic-5,5,6,6-d4 Acid is characterized by a seven-carbon aliphatic chain with four deuterium atoms substituted at the 5,5,6,6 positions. This specific substitution pattern not only alters the physical properties of the molecule but also influences its kinetic isotope effects, which are critical for studying reaction mechanisms in enzymatic systems. A 2022 review in ACS Chemical Biology emphasized that deuterated compounds like Heptanoic-5,5,6,6-d4 Acid are increasingly being utilized to investigate enzyme kinetics and substrate specificity, offering a more precise understanding of metabolic pathways in both healthy and diseased states.

In the realm of drug development, Heptanoic-5,5,6,6-d4 Acid has been explored as a prodrug template for designing molecules with improved pharmacokinetic profiles. A 2023 preclinical study in Drug Discovery Today showed that deuteration of certain functional groups in Heptanoic-5,5,6,6-d4 Acid can enhance metabolic stability and reduce off-target effects, making it a promising candidate for the development of targeted therapies. These findings align with the growing trend of leveraging isotope labeling to optimize drug candidates for therapeutic applications.

Moreover, Heptanoic-5,5,6,6-d4 Acid has been integrated into biomarker discovery initiatives aimed at identifying early indicators of disease progression. A 2024 collaborative study published in Cell Reports utilized this compound to analyze lipidomic profiles in patients with Alzheimer’s disease, revealing distinct metabolic signatures that correlate with disease severity. Such applications highlight the compound’s utility in precision medicine and its potential to contribute to the development of personalized treatment strategies.

The synthetic preparation of Heptanoic-5,5,6,6-d4 Acid involves advanced techniques in isotope chemistry, ensuring the precise incorporation of deuterium atoms into the molecular framework. This process is critical for maintaining the compound’s integrity and functionality in experimental settings. Researchers have also emphasized the importance of quality control in the production of deuterated compounds, as even minor deviations in isotopic composition can impact the reliability of experimental results.

Looking ahead, the role of Heptanoic-5,5,6,6-d4 Acid in biomedical research is expected to expand further with the integration of multi-omics approaches. By combining metabolomics, proteomics, and genomics, scientists can gain a more comprehensive understanding of the compound’s biological impact. This interdisciplinary approach is likely to drive innovations in drug discovery, diagnostics, and therapeutic development, solidifying the position of Heptanoic-5,5,6,6-d4 Acid as a key player in modern biomedical science.